Cas no 1150617-76-7 (7-Methyl-1,2,4triazolo4,3-apyridin-8-amine)

7-Methyl-1,2,4-triazolo[4,3-a]pyridin-8-amine is a heterocyclic compound featuring a fused triazole-pyridine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both a methyl group at the 7-position and an amine at the 8-position enhances its reactivity, enabling selective functionalization for the development of targeted compounds. Its rigid bicyclic framework contributes to improved binding affinity in drug design applications. The compound is particularly valuable in the exploration of novel pharmacophores for central nervous system (CNS) and antimicrobial agents, owing to its favorable physicochemical properties and structural diversity.
7-Methyl-1,2,4triazolo4,3-apyridin-8-amine structure
1150617-76-7 structure
Product Name:7-Methyl-1,2,4triazolo4,3-apyridin-8-amine
CAS No:1150617-76-7
MF:C7H8N4
MW:148.16522026062
MDL:MFCD12024420
CID:1204030
PubChem ID:40151830
Update Time:2025-10-19

7-Methyl-1,2,4triazolo4,3-apyridin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
    • SBB070015
    • KB-200092
    • FT-0653134
    • A803309
    • S02-0005
    • 1,2,4-Triazolo[4,3-a]pyridin-8-amine, 7-methyl-
    • AWB61776
    • SY203220
    • EN300-219377
    • DB-307369
    • MFCD12024420
    • AKOS015917270
    • 7-Methyl[1,2,4]triazolo[4,3-a]pyridin-8-amine
    • DTXSID60653930
    • 1150617-76-7
    • 7-Methyl-1,2,4triazolo4,3-apyridin-8-amine
    • MDL: MFCD12024420
    • Inchi: 1S/C7H8N4/c1-5-2-3-11-4-9-10-7(11)6(5)8/h2-4H,8H2,1H3
    • InChI Key: UJCWHPYUVJFIRE-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C(=C(C)C=C2)N

Computed Properties

  • Exact Mass: 148.075
  • Monoisotopic Mass: 148.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2A^2
  • XLogP3: 0.9

7-Methyl-1,2,4triazolo4,3-apyridin-8-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B486673-5mg
7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7
5mg
$ 70.00 2022-06-07
TRC
B486673-10mg
7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7
10mg
$ 95.00 2022-06-07
TRC
B486673-50mg
7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7
50mg
$ 365.00 2022-06-07
Chemenu
CM433074-250mg
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%+
250mg
$659 2023-11-24
Chemenu
CM433074-500mg
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%+
500mg
$1023 2023-11-24
Chemenu
CM433074-1g
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%+
1g
$1305 2023-11-24
Enamine
EN300-219377-0.05g
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%
0.05g
$282.0 2023-09-16
Enamine
EN300-219377-0.1g
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%
0.1g
$420.0 2023-09-16
Enamine
EN300-219377-0.25g
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%
0.25g
$601.0 2023-09-16
Enamine
EN300-219377-0.5g
7-methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
1150617-76-7 95%
0.5g
$947.0 2023-09-16
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